Cas no 2351-50-0 (4-Iodostyrene)

• Product Name: 4-Iodostyrene
• CAS No: 2351-50-0
• MF: C₈H₇I
• MW: 230.045654535294
• MDL: MFCD00045321
• CID: 250685
• PubChem ID: 11009755
• Update Time: 2025-11-02

4-Iodostyrene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-4-iodo-
• 1-ethenyl-4-iodobenzene
• 1-iodo-4-vinyl-benzene
• 4-iodophenylethylene
• 4-iodo-styrene
• 4-Jod-styrol
• Benzene,1-ethenyl-4-iodo
• p-IODOSTYRENE
• MFCD00045321
• 1-iodo-4-vinylbenzene
• AS-813/43501675
• SCHEMBL270004
• DTXSID40451774
• 4-IODOSTYRENE
• D70041
• C8H7I
• PS-11931
• AKOS026737794
• CAA35150
• A904531
• Benzene, 1-ethenyl-4-iodo-
• p-Jodstyrol
• 2351-50-0
• CS-0158021
• 4-Iodostyrene

• MDL： MFCD00045321
• Inchi： 1S/C8H7I/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H2
• InChI Key： KWHSBYQFELZKKS-UHFFFAOYSA-N
• SMILES： IC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 229.95900
• Monoisotopic Mass: 229.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.673
• Boiling Point: 235.6°C at 760 mmHg
• Flash Point: 102.3°C
• Refractive Index: 1.649
• PSA: 0.00000
• LogP: 2.93420

Additional information on 4-Iodostyrene

4-Iodostyrene (CAS No. 2351-50-0): Properties, Applications, and Market Insights

4-Iodostyrene (CAS No. 2351-50-0) is a versatile organic compound widely used in pharmaceutical and material science research. This halogenated styrene derivative has gained significant attention due to its unique chemical properties and broad applicability. With the increasing demand for specialized intermediates in drug discovery and advanced materials, 4-Iodostyrene synthesis and applications have become a hot topic in scientific communities.

The molecular structure of 4-Iodostyrene features a vinyl group attached to an aromatic ring substituted with an iodine atom at the para position. This configuration makes it particularly valuable for cross-coupling reactions, especially in palladium-catalyzed coupling reactions, which are fundamental to modern organic synthesis. Researchers often search for "4-Iodostyrene uses in Suzuki reaction" or "iodostyrene Heck coupling applications," reflecting its importance in these transformative chemical processes.

In pharmaceutical research, 4-Iodostyrene CAS 2351-50-0 serves as a crucial building block for various drug candidates. Its ability to participate in diverse coupling reactions makes it invaluable for creating complex molecular architectures. Recent trends show growing interest in "4-Iodostyrene in anticancer drug development" and "iodostyrene derivatives as kinase inhibitors," highlighting its potential in addressing current medical challenges.

The material science field has also benefited from 4-Iodostyrene properties. Its incorporation into polymers can impart unique characteristics to the resulting materials. Scientists investigating "conductive polymers from 4-Iodostyrene" or "iodostyrene-based OLED materials" frequently encounter this compound in their research. The iodine atom's heavy atom effect makes it particularly interesting for applications requiring high refractive index materials.

Market analysis reveals steady growth in demand for 4-Iodostyrene 2351-50-0, driven by expanding research in both pharmaceutical and material science sectors. Suppliers often receive inquiries about "high purity 4-Iodostyrene suppliers" and "bulk 4-Iodostyrene pricing," indicating its commercial importance. The compound's stability and relatively straightforward synthesis contribute to its widespread availability.

From a synthetic chemistry perspective, 4-Iodostyrene preparation methods have been extensively studied. Common queries include "how to synthesize 4-Iodostyrene from styrene" and "iodination of styrene derivatives." The compound typically undergoes various characterization techniques, with researchers often searching for "4-Iodostyrene NMR spectrum" and "iodostyrene mass spectrometry data" to verify their synthetic products.

Environmental and safety considerations for 4-Iodostyrene handling remain important discussion points. While not classified as highly hazardous, proper precautions are necessary when working with this compound. Laboratory personnel frequently look up "4-Iodostyrene safety data sheet" and "iodostyrene storage conditions" to ensure compliant handling procedures.

The future outlook for 4-Iodostyrene applications appears promising, particularly in emerging fields like medicinal chemistry and advanced materials. Current research trends suggest growing interest in "4-Iodostyrene in click chemistry" and "iodostyrene metal-organic frameworks." These developments position CAS 2351-50-0 as a compound with sustained scientific relevance.

Analytical techniques for 4-Iodostyrene characterization continue to evolve alongside technological advancements. Researchers now combine traditional methods with modern approaches, searching for "HPLC analysis of 4-Iodostyrene" and "iodostyrene characterization by X-ray crystallography." These methods provide deeper insights into the compound's structural and electronic properties.

In conclusion, 4-Iodostyrene (2351-50-0) represents a significant compound in contemporary chemical research. Its dual utility in pharmaceutical development and material science, combined with its role in fundamental organic transformations, ensures its continued importance. As scientific exploration advances, we anticipate new applications and synthetic methodologies involving this versatile iodinated styrene derivative.